Cas no 1424480-64-7 (6-chloro-N-(3-methoxypropyl)-N-methyl-2-(methylsulfanyl)pyridine-3-carboxamide)

• Product Name: 6-chloro-N-(3-methoxypropyl)-N-methyl-2-(methylsulfanyl)pyridine-3-carboxamide
• CAS No: 1424480-64-7
• MF: C₁₂H₁₇ClN₂O₂S
• MW: 288.793580770493
• CID: 6175051
• PubChem ID: 71859175
• Update Time: 2025-08-05

6-chloro-N-(3-methoxypropyl)-N-methyl-2-(methylsulfanyl)pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 6-chloro-N-(3-methoxypropyl)-N-methyl-2-(methylsulfanyl)pyridine-3-carboxamide
• AKOS033296749
• Z1373402770
• 1424480-64-7
• EN300-26586136
• 6-chloro-N-(3-methoxypropyl)-N-methyl-2-methylsulfanylpyridine-3-carboxamide

• Inchi： 1S/C12H17ClN2O2S/c1-15(7-4-8-17-2)12(16)9-5-6-10(13)14-11(9)18-3/h5-6H,4,7-8H2,1-3H3
• InChI Key： GGKIQQZGKSWMGQ-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=N1)SC)C(N(C)CCCOC)=O

Computed Properties

• Exact Mass: 288.0699267g/mol
• Monoisotopic Mass: 288.0699267g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 67.7Ų

Additional information on 6-chloro-N-(3-methoxypropyl)-N-methyl-2-(methylsulfanyl)pyridine-3-carboxamide

6-Chloro-N-(3-Methoxypropyl)-N-Methyl-2-(Methylsulfanyl)Pyridine-3-Carboxamide (CAS No. 1424480-64-7)

The compound 6-chloro-N-(3-methoxypropyl)-N-methyl-2-(methylsulfanyl)pyridine-3-carboxamide (CAS No. 1424480-64-7) is a highly specialized organic molecule with a complex structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyridine derivatives, which are known for their versatile applications in drug design and material science. The molecule's structure incorporates several functional groups, including a chlorine atom, a methoxypropyl group, a methyl group, and a methylsulfanyl group, all attached to a pyridine ring. These functional groups contribute to the compound's unique chemical properties and potential biological activities.

Recent studies have highlighted the importance of pyridine derivatives in the development of novel therapeutic agents. The presence of the chlorine atom at position 6 of the pyridine ring introduces electron-withdrawing effects, which can enhance the molecule's reactivity and stability. Similarly, the methoxypropyl group at position 3 contributes to the compound's hydrophilicity, potentially improving its solubility in aqueous environments. The methylsulfanyl group at position 2 adds sulfur-based functionalities, which are often associated with antioxidant properties and potential anti-inflammatory effects.

The synthesis of 6-chloro-N-(3-methoxypropyl)-N-methyl-2-(methylsulfanyl)pyridine-3-carboxamide involves a series of intricate chemical reactions, including nucleophilic substitutions, condensation reactions, and functional group transformations. Researchers have optimized these reaction conditions to achieve high yields and purity levels, ensuring that the compound is suitable for both laboratory studies and potential industrial applications.

In terms of biological activity, this compound has shown promise in preliminary assays targeting various enzymes and receptors. For instance, studies have demonstrated its ability to inhibit certain kinases involved in cellular signaling pathways, suggesting its potential as a lead compound for anti-cancer drug development. Additionally, the compound's interaction with G-protein coupled receptors (GPCRs) has been explored, revealing its potential role in modulating neurotransmitter systems.

The structural complexity of 6-chloro-N-(3-methoxypropyl)-N-methyl-2-(methylsulfanyl)pyridine-3-carboxamide makes it an ideal candidate for further exploration in medicinal chemistry. Its unique combination of functional groups allows for extensive chemical modification, enabling researchers to tailor its properties for specific therapeutic applications. For example, modifications to the methoxypropyl group could enhance its bioavailability, while adjustments to the methylsulfanyl group might improve its pharmacokinetic profile.

From an environmental perspective, understanding the degradation pathways of this compound is crucial for assessing its ecological impact. Recent research has focused on identifying microbial communities capable of metabolizing similar pyridine derivatives, providing insights into how this compound might behave in natural ecosystems.

In conclusion, 6-chloro-N-(3-methoxypropyl)-N-methyl-2-(methylsulfanyl)pyridine-3-carboxamide (CAS No. 1424480-64-7) represents a cutting-edge advancement in organic synthesis with broad implications for drug discovery and materials science. Its intricate structure and diverse functional groups make it a valuable tool for researchers seeking to develop innovative solutions to complex scientific challenges.